Cas no 140431-52-3 (2-(2-Morpholinylphenylmethoxy)phenol)

• Product Name: 2-(2-Morpholinylphenylmethoxy)phenol
• CAS No: 140431-52-3
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 1298263
• PubChem ID: 10469169
• Update Time: 2025-05-30

2-(2-Morpholinylphenylmethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(2-morpholinylphenylmethoxy)-
• SCHEMBL2739142
• 2-(2-Morpholinylphenylmethoxy)phenol
• 140431-52-3
• NS00116548

• Inchi： 1S/C17H19NO3/c19-14-8-4-5-9-15(14)21-17(13-6-2-1-3-7-13)16-12-18-10-11-20-16/h1-9,16-19H,10-12H2
• InChI Key： PODXMAMDNUUSTL-UHFFFAOYSA-N
• SMILES： O1CCNCC1C(C1C=CC=CC=1)OC1C=CC=CC=1O

Computed Properties

• Exact Mass: 285.13657
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.72

Additional information on 2-(2-Morpholinylphenylmethoxy)phenol

2-(2-Morpholinylphenylmethoxy)phenol: A Comprehensive Overview

2-(2-Morpholinylphenylmethoxy)phenol, also known by its CAS number 140431-52-3, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its phenolic group and a morpholine-containing substituent, which contributes to its diverse chemical properties. Recent studies have highlighted its potential applications in drug development, material science, and environmental chemistry, making it a subject of interest for researchers worldwide.

The molecular structure of 2-(2-Morpholinylphenylmethoxy)phenol consists of a phenol ring substituted with a morpholinyl group via a methoxy linkage. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, which are crucial for its interactions in biological systems. The morpholine ring, a six-membered heterocycle containing an oxygen atom, is known for its versatility in chemical reactions and its ability to form hydrogen bonds. These properties make 140431-52-3 a valuable molecule in the design of bioactive compounds.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(2-Morpholinylphenylmethoxy)phenol through various routes. One notable method involves the coupling reaction between the morpholine derivative and the phenol moiety under specific catalytic conditions. This approach not only enhances the yield but also ensures the purity of the final product, which is essential for downstream applications.

In terms of biological activity, 140431-52-3 has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, suggesting its potential as a lead compound for anti-inflammatory or anticancer therapies. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, further expanding its therapeutic possibilities.

The environmental impact of 2-(2-Morpholinylphenylmethoxy)phenol is another area of active research. Given its potential use in industrial applications, understanding its biodegradation pathways and toxicity profiles is crucial. Recent findings indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing concerns about its persistence in natural ecosystems.

From a materials science perspective, 140431-52-3 has been investigated as a precursor for advanced polymers and coatings. Its ability to form stable cross-links with other monomers makes it a candidate for high-performance materials with tailored mechanical and thermal properties.

In conclusion, 2-(2-Morpholinylphenylmethoxy)phenol (CAS No: 140431-52-3) is a multifaceted compound with significant potential across various disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key molecule for future innovations in chemistry and pharmacology.